Cas no 1822668-12-1 (1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone)

• Product Name: 1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone
• CAS No: 1822668-12-1
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 4727848
• PubChem ID: 71721112
• Update Time: 2025-08-05

1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone
• FCH2341380
• AX8260171
• Ethanone, 1-(4-chloro-2-fluoro-6-methoxyphenyl)-
• I12067
• 1822668-12-1

• Inchi： 1S/C9H8ClFO2/c1-5(12)9-7(11)3-6(10)4-8(9)13-2/h3-4H,1-2H3
• InChI Key： PXEVRIBSJVSLCN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(C)=O)=C(C=1)OC)F

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone

1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone: An Overview of CAS No. 1822668-12-1

1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone, with the CAS number 1822668-12-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern, exhibits a range of potential biological activities that make it a valuable candidate for further investigation and development.

The molecular structure of 1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone is composed of a substituted phenyl ring attached to an acetyl group. The presence of a chlorine atom at the para position, a fluorine atom at the meta position, and a methoxy group at the ortho position imparts distinct chemical and physical properties to this compound. These functional groups contribute to its solubility, stability, and reactivity, making it an interesting target for various applications.

Recent studies have explored the potential therapeutic applications of 1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The mechanism of action involves binding to the active site of the enzyme, thereby disrupting its function and potentially slowing down tumor growth.

In addition to its anti-cancer properties, 1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone has also shown promise in other therapeutic areas. Research conducted at a leading pharmaceutical institute revealed that this compound possesses anti-inflammatory effects, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and enzymes.

The pharmacokinetic properties of 1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone have been extensively studied to understand its behavior in biological systems. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and stability in plasma, which are crucial factors for its potential use as an oral medication.

Toxicity studies have also been conducted to assess the safety profile of 1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone. Results from these studies suggest that it has a low toxicity profile at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

The synthetic route for producing 1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone has been optimized to ensure high yield and purity. Common methods involve multi-step reactions starting from readily available precursors such as 4-chloro-2-fluoro-6-methoxybenzaldehyde. These synthetic strategies are designed to be scalable and cost-effective, making the compound more accessible for large-scale production.

In conclusion, 1-(4-Chloro-2-fluoro-6-methoxyphenyl)ethanone, with CAS number 1822668-12-1, is a promising compound with diverse biological activities. Its potential as an anti-cancer agent and anti-inflammatory drug makes it an exciting target for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for potential breakthroughs in medical treatments.